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Compound of Interest

3-Bromo-1-(4-bromo-3-
Compound Name:
methylphenyl)pyrrolidin-2-one

CAS No.: 1343739-99-0

Cat. No.: B1454561

Get Quote

Introduction: A Privileged Scaffold with Orthogonal
Reactivity

In the landscape of modern drug discovery, the pyrrolidin-2-one nucleus is recognized as a
"privileged scaffold".[1][2] Its prevalence in a multitude of biologically active compounds stems
from its favorable physicochemical properties and its ability to present substituents in a well-
defined three-dimensional arrangement.[3][4] We introduce 3-Bromo-1-(4-bromo-3-
methylphenyl)pyrrolidin-2-one (CPLD-Br2), a novel bifunctional building block designed to
leverage this powerful core.

CPLD-Br2 features two distinct bromine atoms positioned at chemically non-equivalent sites:

e An aryl bromide on the phenyl ring (a C(sp?)-Br bond), ideal for a wide range of palladium-
catalyzed cross-coupling reactions.[5]

e An a-bromo lactam on the pyrrolidinone core (a C(sp3)-Br bond), which can act as an
electrophile for nucleophilic substitution or participate in distinct coupling reactions.[6]
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This strategic placement of two reactive handles with differential reactivity allows for sequential
and site-selective functionalization. This enables researchers to rapidly generate libraries of
complex molecules from a single, versatile starting material, accelerating structure-activity
relationship (SAR) studies. This guide details the properties of CPLD-Br2 and provides robust,
field-proven protocols for its selective modification.

Physicochemical & Handling Information

Proper handling and storage are critical for maintaining the integrity of CPLD-Br2. The following
data provides key physical and chemical properties.

Property Value Source | Method
Molecular Formula C11H11Br2NO Calculated

Molecular Weight 349.02 g/mol Calculated

CAS Number 1343739-99-0 Vendor Information[7]
Appearance Off-white to pale yellow solid Typical Observation

Purity >95% Recommended Specification

Soluble in THF, Dioxane, DMF,
Solubility DMSO. Limited solubility in Experimental Estimation

alcohols. Insoluble in water.

Store at 2-8°C under inert

atmosphere (Argon or )
Storage ] ) Best Practice

Nitrogen). Protect from light

and moisture.

Safety Note: CPLD-Br2 is a research chemical. Assume it is hazardous. Use appropriate
personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle
in a well-ventilated fume hood. Review the Safety Data Sheet (SDS) before use.

Core Application: Sequential Orthogonal Cross-
Coupling
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The primary application of CPLD-Br2 is as a scaffold for building molecular diversity through a
two-step, orthogonal cross-coupling strategy. The reactivity of aryl halides in palladium-
catalyzed reactions is generally higher than that of unactivated alkyl halides, allowing for high
selectivity in the first functionalization step.[5]

The general workflow involves:

o Step 1 (Site-Selective Aryl Functionalization): Selective coupling at the more reactive 4-
bromo position on the phenyl ring using established palladium-catalyzed methods like
Suzuki-Miyaura or Buchwald-Hartwig amination.[8][9]

o Step 2 (Lactam Functionalization): Modification at the less reactive 3-bromo position on the
pyrrolidinone ring via nucleophilic substitution or alternative coupling strategies.

This workflow is visualized in the diagram below.
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Protocol 1:
Selective Aryl Cross-Coupling
(e.g., Suzuki, Buchwald-Hartwig)

Y

Mono-functionalized Intermediate

Protocol 2:
Lactam Functionalization
(e.g., Nucleophilic Substitution)

Diverse Final Products
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Desired Bond Formation?

at Phenyl Ring / at Phenyl Ring

at Lactam Ring
(Aryl c-C Bond) (Aryl C-N Bond) Lactam C-S Bond Lactam C-N Bond

Protocol 1: Protocol 1 Variant: Protocol 2 Variant: Protocol 2:
Suzuki Coupling Buchwald-Hartwig Amination Thiol Nucleophilic Substitution Amine Nucleophilic Substitution

at Lactam Ring

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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